Cas no 921890-45-1 (2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide)

2-Oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide is a synthetic heterocyclic compound featuring a fused chromene and benzoxazepine scaffold. This structure imparts unique physicochemical properties, making it a promising candidate for pharmaceutical research, particularly in targeting enzyme inhibition or receptor modulation. Its rigid polycyclic framework enhances binding affinity and selectivity, while the carboxamide linkage improves solubility and metabolic stability. The compound's well-defined stereochemistry and functional group arrangement allow for precise interactions in biological systems, supporting its potential as a lead structure in drug discovery. Its synthetic accessibility and modularity further facilitate structural optimization for enhanced potency and pharmacokinetic profiles.

2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide structure

921890-45-1 structure

Product Name:2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide

CAS No:921890-45-1

MF:C₁₉H₁₄N₂O₅

MW:350.324864864349

CID:6382394

PubChem ID:44015681

Update Time:2025-06-11

2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide
- 2-oxo-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)chromene-3-carboxamide
- AKOS024635513
- CCG-324348
- F2276-0373
- 921890-45-1
- 2-oxo-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2H-chromene-3-carboxamide
- Inchi： 1S/C19H14N2O5/c22-17-13-10-12(5-6-16(13)25-8-7-20-17)21-18(23)14-9-11-3-1-2-4-15(11)26-19(14)24/h1-6,9-10H,7-8H2,(H,20,22)(H,21,23)
- InChI Key： INFGIZMWAOFDTB-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=CC=C2OCCNC(=O)C2=C1)=O

Computed Properties

Exact Mass: 350.09027155g/mol
Monoisotopic Mass: 350.09027155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 631
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 93.7Å²

2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2276-0373-2μmol	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2276-0373-5μmol	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2276-0373-10μmol	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2276-0373-20μmol	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2276-0373-1mg	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2276-0373-2mg	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2276-0373-3mg	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2276-0373-4mg	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2276-0373-5mg	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2276-0373-10mg	2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide	921890-45-1	90%+	10mg	$79.0	2023-05-16

2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide Related Literature

1. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Additional information on 2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide

Recent Advances in the Study of 2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide (CAS: 921890-45-1)

The compound 2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide (CAS: 921890-45-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine and chromene scaffold, has demonstrated promising pharmacological properties, particularly in the context of targeted therapy development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases.

One of the key areas of research has been the compound's role as a modulator of specific signaling pathways. Preliminary data suggest that it exhibits high affinity for certain kinase targets, which are implicated in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity, with the aim of enhancing its selectivity and potency. These efforts have led to the development of several analogs with improved pharmacokinetic profiles.

In addition to its therapeutic potential, the synthetic methodology for 2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide has been a subject of investigation. Recent publications have reported novel synthetic routes that offer higher yields and greater scalability, addressing previous challenges in large-scale production. These advancements are expected to facilitate further preclinical and clinical evaluations of the compound.

Furthermore, in vitro and in vivo studies have provided insights into the compound's safety and efficacy. For instance, animal models have shown that it possesses favorable bioavailability and minimal off-target effects, making it a viable candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in combination therapies and as a standalone treatment.

In conclusion, 2-oxo-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2H-chromene-3-carboxamide represents a promising lead compound in the field of medicinal chemistry. Ongoing research aims to fully characterize its therapeutic potential and translate these findings into clinical applications. The continued exploration of its properties and derivatives is likely to yield significant contributions to the development of novel therapeutics.